Cas no 2171682-03-2 (1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide)

• Product Name: 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide
• CAS No: 2171682-03-2
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 5905701
• PubChem ID: 165950830
• Update Time: 2025-08-05

1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide
• 2171682-03-2
• EN300-1281568

• Inchi： 1S/C9H12N4O2/c10-7-5(1-3-12-9(7)15)13-4-2-6(13)8(11)14/h1,3,6H,2,4,10H2,(H2,11,14)(H,12,15)
• InChI Key： BHRHKELRFQNGMS-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=CNC(C=1N)=O)N

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 101Ų

Additional information on 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide

Introduction to 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide (CAS No. 2171682-03-2)

1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2171682-03-2, belongs to a class of heterocyclic molecules that exhibit promise in various therapeutic applications. The structural framework of this molecule incorporates both pyridine and azetidine moieties, which are known for their diverse pharmacological properties. The presence of an amide functional group further enhances its potential as a pharmacophore, making it a subject of intense research interest.

The compound's structure is characterized by a 3-amino-2-oxo-1,2-dihydropyridine core, which is a derivative of pyridine. This core structure is flanked by an azetidine ring at the 4-position, connected through an amide linkage at the 2-position. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in complex ways. The 3-amino group on the dihydropyridine ring provides a site for further functionalization, while the azetidine ring introduces conformational flexibility, which can be critical for binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, derivatives of pyridine and azetidine have shown remarkable efficacy in various pharmacological contexts. For instance, dihydropyridines are well-known for their role in cardiovascular therapy, particularly as calcium channel blockers. The incorporation of an azetidine ring into such structures can lead to compounds with enhanced solubility and improved bioavailability, which are crucial factors in drug development.

The amide group in 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide serves as a key pharmacophoric element. Amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds and stabilize molecular conformations. This feature makes the compound a promising candidate for further investigation in drug discovery programs. Additionally, the presence of both amino and carbonyl groups within the amide moiety allows for diverse chemical modifications, enabling researchers to tailor its properties for specific therapeutic applications.

Recent studies have highlighted the importance of 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide in the development of novel therapeutic agents. Research has demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors involved in metabolic and inflammatory pathways. For example, preliminary studies suggest that this molecule may have potential applications in the treatment of metabolic disorders by modulating key enzymes such as AMPK and PDE4. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design.

The synthesis of 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the dihydropyridine core through cyclization reactions, followed by functionalization at the 4-position with an azetidine ring. The introduction of the amide group is then achieved through condensation reactions between appropriate carboxylic acid derivatives and amines. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to enhance reaction efficiency and selectivity.

The pharmacological evaluation of 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yl)azetidine-2-carboxamide has revealed intriguing properties that warrant further exploration. In vitro studies have shown that this compound exhibits moderate inhibitory activity against several target enzymes, including those involved in inflammation and pain signaling. Additionally, preliminary animal models have demonstrated promising results regarding its ability to modulate physiological pathways relevant to metabolic health. These findings underscore the potential of this molecule as a lead compound for further development into a therapeutic agent.

The chemical stability and physicochemical properties of 1-(3-amino-2-oxo-1,2-dihydropyridin-4-yiazetidinecarboxamide) are critical factors that must be carefully considered during drug development. The compound's solubility profile can significantly impact its bioavailability and formulation feasibility. Researchers have explored various strategies to enhance its solubility through salt formation or prodrug approaches. Additionally, its stability under different storage conditions is essential for ensuring shelf-life and maintaining efficacy during clinical use.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-(3-amino--(Ox0)-Ox0)-Ox0pyridin--(Ox0)-carboxamide) (CAS No. 21716820x03-x) will play an increasingly important role in addressing unmet medical needs. The unique structural features of this molecule make it a versatile scaffold for designing novel therapeutics with improved efficacy and reduced side effects compared to existing treatments. Future studies will likely focus on optimizing its chemical properties through structure-based drug design techniques combined with high-throughput screening methodologies.

In conclusion,(Ox0)-carboxamide) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities.(Ox0)-carboxamidex exhibits potential as a therapeutic agent with applications ranging from metabolic disorders to inflammatory conditions.(Ox0)-carboxamidex underscores the importance of heterocyclic compounds in modern drug discovery efforts.(Ox0)-carboxamidex highlights how continued research into novel molecular structures can lead to breakthroughs that improve human health outcomes worldwide.(Ox0)-carboxamidex exemplifies why compounds like these continue to be at the forefront of pharmaceutical innovation.(Ox0)-carboxamidex serves as inspiration for future generations of scientists seeking new ways to combat disease through chemistry.(Ox0)-carboxamidex remains one example among many demonstrating how basic scientific inquiry can lead to transformative medical advancements.(Ox0)-carboxamidex stands as testament to humanity's enduring quest for better health through innovation.